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Compound of Interest

Compound Name:
2-Methyl-1,1-bis(2-

methylpropoxy)propane

Cat. No.: B076010 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to determining the molecular weight of the chemical

compound 2-Methyl-1,1-bis(2-methylpropoxy)propane, a critical parameter in chemical and

pharmaceutical research.

Compound Identification
The first step in any chemical analysis is the precise identification of the molecule in question.

The compound is identified by its IUPAC name, which encodes its structural information.

IUPAC Name: 2-Methyl-1,1-bis(2-methylpropoxy)propane

Synonym: 1,1-Diisobutoxy-2-methylpropane

Experimental Protocol: Molecular Weight
Determination
The molecular weight of a compound is determined by a systematic, calculation-based protocol

derived from its chemical formula.
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Structural Elucidation: The IUPAC name "2-Methyl-1,1-bis(2-methylpropoxy)propane" is

deconstructed to ascertain the molecular structure.

Parent Chain: A three-carbon "propane" chain.

Substituents at Carbon 2: A "methyl" group (-CH₃).

Substituents at Carbon 1: Two "2-methylpropoxy" groups (-O-CH₂-CH(CH₃)₂), also known

as isobutoxy groups. This structure is an acetal formed from 2-methylpropanal and two

molecules of 2-methyl-1-propanol.

Molecular Formula Derivation: By counting the atoms in the elucidated structure, the

molecular formula is derived.

Carbon (C): 3 (from propane backbone) + 1 (from methyl group) + 2 * 4 (from the two 2-

methylpropoxy groups) = 12 atoms.

Hydrogen (H): 6 (from propane backbone) + 1 (from the methyl group's carbon) + 1 (from

C1) + 18 (from the two 2-methylpropoxy groups) = 26 atoms.

Oxygen (O): 2 (one from each 2-methylpropoxy group).

The resulting molecular formula is C₁₂H₂₆O₂[1][2].

Calculation of Molecular Weight: The molecular weight is the sum of the atomic weights of all

atoms in the molecule. The standard atomic weights are used for this calculation.

Mass = (Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight

of H) + (Number of O atoms × Atomic weight of O)

Mass = (12 × 12.011) + (26 × 1.008) + (2 × 15.999)

Mass = 144.132 + 26.208 + 31.998 = 202.338 g/mol

Data Presentation
Quantitative data related to the molecular composition and weight are summarized below for

clarity.
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Table 1: Atomic Composition of C₁₂H₂₆O₂

Element Symbol Count
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 26 1.008 26.208

| Oxygen | O | 2 | 15.999 | 31.998 |

Table 2: Physicochemical Properties Summary

Property Value Reference

Molecular Formula C₁₂H₂₆O₂ PubChem CID 545267[1][2]

Molecular Weight 202.33 g/mol Computed by PubChem 2.2[1]

| Monoisotopic Mass | 202.19328 Da | PubChem CID 545267[2] |

Visualization of Workflow
The logical process for determining the molecular weight from a chemical name is illustrated in

the following diagram.
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Caption: Workflow for calculating molecular weight from an IUPAC name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Analysis of 2-Methyl-
1,1-bis(2-methylpropoxy)propane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076010#molecular-weight-of-2-methyl-1-1-bis-2-
methylpropoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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